Cas no 64233-02-9 (Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester)

Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester structure
64233-02-9 structure
Product name:Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester
CAS No:64233-02-9
MF:C13H8N4O2S
MW:284.29322052002
CID:1680822
PubChem ID:136275206

Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester Chemical and Physical Properties

Names and Identifiers

    • Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester
    • S-(4-oxo-6-phenyl-1H-pteridin-2-yl) methanethioate
    • S-(4-Oxo-6-phenyl-1,4-dihydropteridin-2-yl) methanethioate
    • 64233-02-9
    • DTXSID10493363
    • Inchi: InChI=1S/C13H8N4O2S/c18-7-20-13-16-11-10(12(19)17-13)15-9(6-14-11)8-4-2-1-3-5-8/h1-7H,(H,14,16,17,19)
    • InChI Key: GYURTPQQTKHVEF-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=CN=C3C(=N2)C(=O)NC(=N3)SC=O

Computed Properties

  • Exact Mass: 284.03694
  • Monoisotopic Mass: 284.03679668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 84.31

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